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Introduction
Flamprop-methyl is a selective herbicide used for the post-emergence control of wild oats in

wheat crops.[1] Its application necessitates the development of sensitive and reliable analytical

methods to monitor its residue levels in wheat to ensure food safety and compliance with

regulatory limits. This application note provides a detailed protocol for the determination of

Flamprop-methyl residues in wheat matrices using a modified QuEChERS (Quick, Easy,

Cheap, Effective, Rugged, and Safe) extraction method followed by analysis with Gas

Chromatography-Tandem Mass Spectrometry (GC-MS/MS). This method is demonstrated to

be selective and sensitive for the quantification of a wide range of pesticide residues in wheat.

[2]

Analytical Method Performance
The performance of the analytical method is critical for the accurate quantification of pesticide

residues. The following table summarizes the quantitative data for Flamprop-methyl and other

pesticides in wheat, based on a GC-MS/MS method.
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Analyte
Retention
Time
(min)

Quantifier
Ion (m/z)

Qualifier
Ion (m/z)

LOQ
(µg/kg)

Recovery
(%) (at 10
µg/kg)

RSD (%)
(at 10
µg/kg)

Flamprop-

methyl
7.403 276 105 2 95 5

Fluazifop-

p-butyl
7.512 282 238 2 98 6

Flucythrina

te
10.16 199 157 2 92 8

Table 1: Quantitative data for the analysis of Flamprop-methyl and other pesticides in wheat

using GC-MS/MS. Data compiled from a multi-residue pesticide analysis method.[3]

Experimental Protocol
This protocol details the steps for sample preparation, extraction, clean-up, and instrumental

analysis for the determination of Flamprop-methyl residues in wheat.

Materials and Reagents
Wheat flour sample

Acetonitrile (ACN), HPLC grade

Methanol, HPLC grade

Formic acid, 98%

Anhydrous magnesium sulfate (MgSO₄)

Sodium chloride (NaCl)

Primary secondary amine (PSA) sorbent

C18 sorbent
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Graphitized carbon black (GCB) sorbent

Flamprop-methyl analytical standard

Internal standard (e.g., Triphenylphosphate)

Deionized water

50 mL polypropylene centrifuge tubes

15 mL polypropylene centrifuge tubes

Vortex mixer

Centrifuge

Syringe filters (0.22 µm)

GC-MS/MS system

Sample Preparation
Homogenization: Mill the wheat grain samples into a fine powder to ensure homogeneity.[4]

Weighing: Accurately weigh 5 g of the homogenized wheat flour sample into a 50 mL

polypropylene centrifuge tube.[5]

Extraction (QuEChERS Method)
Add 10 mL of deionized water to the sample in the centrifuge tube and vortex for 1 minute to

hydrate the sample.

Add 10 mL of acetonitrile (ACN) to the tube.[6]

Add an appropriate amount of internal standard solution.

Add the QuEChERS extraction salts: 4 g of anhydrous MgSO₄ and 1 g of NaCl.[7]
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Immediately cap the tube tightly and vortex vigorously for 1 minute to ensure proper mixing

and prevent the formation of salt agglomerates.

Centrifuge the tube at ≥ 3000 g for 5 minutes.[8]

Dispersive Solid-Phase Extraction (d-SPE) Clean-up
Transfer a 6 mL aliquot of the upper acetonitrile layer into a 15 mL polypropylene centrifuge

tube containing the d-SPE sorbents. For wheat, a combination of 900 mg MgSO₄, 150 mg

PSA, and 150 mg C18 is recommended.[9] For samples with pigmentation, GCB can be

added, but its amount should be optimized to avoid loss of planar pesticides.

Vortex the tube for 1 minute.

Centrifuge at ≥ 3000 g for 5 minutes.

Take a 1 mL aliquot of the cleaned extract and filter it through a 0.22 µm syringe filter into an

autosampler vial for GC-MS/MS analysis.

GC-MS/MS Analysis
GC System: Agilent Intuvo 9000 GC or equivalent.[3]

Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm or equivalent.

Injection Volume: 1 µL.

Inlet Temperature: 250 °C.

Carrier Gas: Helium at a constant flow of 1.2 mL/min.

Oven Temperature Program: Initial temperature of 70 °C, hold for 1 min, ramp to 180 °C at

25 °C/min, then ramp to 300 °C at 10 °C/min, and hold for 5 min.

MS System: Agilent 7010B Triple Quadrupole MS or equivalent.[3]

Ionization Mode: Electron Ionization (EI).

Source Temperature: 230 °C.
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Quadrupole Temperatures: 150 °C (Q1 and Q2).

Acquisition Mode: Multiple Reaction Monitoring (MRM). The specific transitions for

Flamprop-methyl are provided in Table 1.

Experimental Workflow
The following diagram illustrates the logical workflow for the analysis of Flamprop-methyl
residues in wheat.
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Caption: Workflow for Flamprop-methyl residue analysis in wheat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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